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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B10778739

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Everolimus-d4, a deuterated analog of the potent mTOR inhibitor,
Everolimus. Researchers, scientists, and drug development professionals are advised to
adhere to these procedures to ensure personnel safety and regulatory compliance. Everolimus
is classified as a hazardous drug by the National Institute for Occupational Safety and Health
(NIOSH), necessitating stringent handling and disposal protocols.[1][2][3][4]

Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is imperative to handle Everolimus-d4 with

appropriate caution in a designated area.

Personal Protective Equipment (PPE): All personnel handling Everolimus-d4 waste must wear
the following minimum PPE:

Gloves: Double gloving with chemotherapy-rated gloves (e.g., nitrile) is required.[5]

Gown: A disposable chemotherapy gown should be worn.

Eye Protection: Safety glasses or goggles are mandatory.[5]

Respiratory Protection: If handling the powder form outside of a certified chemical fume
hood, a fit-tested N100 respirator is necessary.[5]
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Step-by-Step Disposal Procedures
The following step-by-step guide outlines the proper disposal of Everolimus-d4 in various
forms.

Step 1: Segregation of Waste

Proper segregation at the point of generation is critical. Do not mix Everolimus-d4 waste with
non-hazardous laboratory trash.

Step 2: Disposal of Unused or Expired Everolimus-d4 (Pure Compound)

Containerize: Place the original container with the unused or expired Everolimus-d4 into a
designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste," and "Chemotherapy Waste"
and should include the chemical name (Everolimus-d4) and the approximate quantity.

Storage: Store the container in a secure, designated hazardous waste accumulation area,
away from incompatible materials.

Step 3: Disposal of Contaminated Materials

Sharps: Needles, syringes, and other sharps contaminated with Everolimus-d4 must be
placed in a puncture-resistant sharps container specifically designated for chemotherapy or
hazardous drug waste.

Solid Waste: Iltems such as contaminated gloves, gowns, bench paper, and vials should be
placed in a designated, leak-proof, yellow chemotherapy waste bag or a rigid container.[6]
This container should be clearly labeled as "Hazardous Drug-Related Wastes" or
"Chemotherapy Waste."[6]

Liquid Waste: Aqueous solutions containing Everolimus-d4 should be collected in a
compatible, sealed, and clearly labeled hazardous waste container. Do not dispose of this
waste down the drain.[7][8]

Step 4: Decontamination of Work Surfaces
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« Initial Cleaning: Wipe down all surfaces and equipment potentially contaminated with
Everolimus-d4 with a suitable solvent, such as alcohol, to solubilize the compound.[9]

o Disposal of Cleaning Materials: All cleaning materials (e.g., wipes, absorbent pads) must be
disposed of as hazardous chemotherapy waste.

Step 5: Final Disposal

e Waste Pickup: Arrange for the collection of all Everolimus-d4 hazardous waste by your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.[6][7]

e Regulatory Compliance: Ensure that the disposal process adheres to all federal (EPA), state,
and local regulations for hazardous and pharmaceutical waste.[6]

Quantitative Data on Everolimus Stability

While chemical degradation is not a recommended on-site disposal method without specialized
equipment and protocols, understanding the stability of Everolimus can be informative. Forced
degradation studies have shown that Everolimus is susceptible to degradation under certain
conditions.
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Stress Condition

Reagent and

Number of
Percentage of .
Degradation

Conditions Degradation
Products
o _ 2N HCI at 60°C for 30
Acidic Hydrolysis ) 7.02% 1
min
o _ 20% H202 at 60°C for
Oxidative Degradation ) 10.09% 2
30 min
] ) 2N NaOH at 60°C for N
Alkaline Hydrolysis ) <1% Not specified
30 min
Neutral Hydrolysis Reflux at 60°C for 6 h <1% Not specified
Thermal Degradation 105°C for 6 h <1% Not specified
Photolytic Exposure to sunlight -
_ <1% Not specified
Degradation for 7 days

Data extracted from studies on Everolimus.[10][11][12][13]

Experimental Protocols

Forced Degradation Study Protocol (for informational purposes):

This protocol is a summary of methodologies used in research to assess the stability of

Everolimus and is not a recommendation for on-site disposal.

o Stock Solution Preparation: A stock solution of Everolimus is prepared in a suitable solvent

(e.g., acetonitrile).

¢ Acidic Degradation: The stock solution is mixed with 2N hydrochloric acid and heated. The

mixture is then neutralized with a base.[13]

o Alkaline Degradation: The stock solution is mixed with 2N sodium hydroxide and heated. The
mixture is then neutralized with an acid.[13]

o Oxidative Degradation: The stock solution is mixed with a solution of hydrogen peroxide
(e.g., 20%) and heated.[13]
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o Thermal Degradation: The powdered drug is exposed to a high temperature (e.g., 105°C) for
a specified period.[13]

e Photolytic Degradation: The powdered drug is exposed to sunlight for an extended period.
[13]

e Analysis: The stressed samples are then analyzed, typically by High-Performance Liquid
Chromatography (HPLC), to determine the extent of degradation and identify any
degradation products.[11][12]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Everolimus-d4.
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Caption: Workflow for the safe disposal of Everolimus-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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